Cas no 1231672-20-0 ((R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine)

• Product Name: (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine
• CAS No: 1231672-20-0
• MF: C₁₁H₂₀INO₃
• MW: 341.185875892639
• MDL: MFCD31630113
• CID: 4564029
• Update Time: 2025-05-20

(R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine
• tert-butyl (4R)-4-(iodomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

• MDL： MFCD31630113
• Inchi： 1S/C11H20INO3/c1-10(2,3)16-9(14)13-8(6-12)7-15-11(13,4)5/h8H,6-7H2,1-5H3/t8-/m0/s1
• InChI Key： RAGBRZVZDZOFAI-QMMMGPOBSA-N
• SMILES： O1C[C@H](CI)N(C(OC(C)(C)C)=O)C1(C)C

Additional information on (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine

(R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine: A Versatile Building Block in Modern Medicinal Chemistry

(R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine (CAS No. 1231672-20-0) is a highly versatile chiral building block that has gained significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique combination of a Boc-protected amine, a chiral oxazolidine ring, and an iodomethyl group, making it an invaluable intermediate for the synthesis of complex molecules with diverse biological activities.

The Boc (tert-butyloxycarbonyl) protecting group in (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine provides excellent stability and reactivity control, allowing for selective deprotection and subsequent functionalization. The chiral oxazolidine ring imparts enantioselectivity to the molecule, which is crucial for the synthesis of enantiomerically pure compounds. The iodomethyl group serves as a versatile leaving group, enabling a wide range of substitution reactions and cross-coupling processes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral building blocks like (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents. The researchers utilized the iodomethyl group to introduce various functional groups through palladium-catalyzed cross-coupling reactions, resulting in compounds with enhanced antiviral activity against a range of viral pathogens.

In another notable application, (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine has been employed in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many biological processes and are increasingly recognized as important therapeutic targets. A research team at a leading pharmaceutical company used this compound to synthesize a series of inhibitors that selectively disrupt specific PPIs involved in cancer progression. The chiral nature of the oxazolidine ring was crucial for achieving high selectivity and potency.

The synthetic utility of (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine extends beyond medicinal chemistry. In materials science, this compound has been explored as a precursor for the preparation of chiral polymers with unique optical and electronic properties. A study published in Advanced Materials reported the synthesis of chiral polymeric materials using this building block. The resulting polymers exhibited enhanced chiroptical properties and were used in applications such as circularly polarized luminescence (CPL) materials and chiroptical sensors.

The iodomethyl group in (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine also makes it an attractive candidate for radiolabeling applications. In nuclear medicine, radiolabeled compounds are essential for diagnostic imaging and targeted therapy. Researchers have successfully incorporated radioactive isotopes into this compound through nucleophilic substitution reactions, leading to the development of novel radiotracers with improved pharmacokinetic properties.

In summary, (R)-N-Boc-4-(iodomethyl)-2,2-dimethyloxazolidine (CAS No. 1231672-20-0) is a multifaceted chiral building block with broad applications in medicinal chemistry, materials science, and nuclear medicine. Its unique combination of functional groups provides researchers with a powerful tool for the synthesis of complex molecules with diverse biological activities and advanced material properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in modern chemical research.